N-(1,5-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(1,5-dimethyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C19H19N5O3/c1-9-8-12-16(23-24(3)17(12)22-18(9)26)21-19(27)15(25)14-10(2)20-13-7-5-4-6-11(13)14/h4-7,9,20H,8H2,1-3H3,(H,22,26)(H,21,23,27)
• InChI Key: AUUGVWSEVAVWHE-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(NC1=O)N(N=C2NC(=O)C(=O)C3=C(NC4=CC=CC=C43)C)C
• Molecular Formula: C19H19N5O3
• Molecular Weight: 365.4 g/mol

Description

N-(1,5-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C19H19N5O3 and its molecular weight is 365.393. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds with similar structural motifs, such as pyrazolo[3,4-d]pyrimidin-4(5H)-ones and their derivatives, have been synthesized and evaluated for various biological activities. For example, novel isoxazolines and isoxazoles have been prepared through cycloaddition reactions involving N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, indicating the chemical versatility of such structures for generating potentially bioactive molecules (Rahmouni et al., 2014).

Anticancer Applications

Structurally related compounds, including heteroaryl coumarins with modifications at specific positions, have been synthesized and screened for anticancer activity. For instance, 6-heteroarylcoumarins with different heterocyclic cores showed antimitotic activity, highlighting the potential of structurally complex molecules for therapeutic applications in oncology (Galayev et al., 2015).

Antimicrobial and Antifungal Activity

The incorporation of pyrazole and tetrahydrobenzothiophene moieties into new compounds has been explored for antimicrobial and antifungal activities. This research avenue suggests that compounds with specific structural features, such as those related to the query compound, could be promising candidates for the development of new antimicrobial agents (Gouda et al., 2010).

Heterocyclic Chemistry and Drug Design

The synthesis of heterocycles incorporating antipyrine moiety, including pyrazole and pyridine derivatives, has shown the capacity for antimicrobial activity. These findings underscore the relevance of exploring heterocyclic chemistry for the design and synthesis of novel compounds with potential drug applications (Mohamed & El-Sayed, 2019).